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Compound of Interest

Compound Name: Glycine-1-13C,15N

Cat. No.: B043606

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides immediate, essential guidance on
the personal protective equipment (PPE), operational handling, and disposal of Glycine-1-
13C,15N, a non-radioactive, stable isotope-labeled compound.

Personal Protective Equipment (PPE)

While Glycine and its stable isotope-labeled forms are generally considered non-hazardous,
prudent laboratory practice dictates the use of standard personal protective equipment to
minimize exposure and ensure safety.[1][2]

PPE Category Item Rationale
] o Prevents direct skin contact.[3]
Hand Protection Nitrile or latex gloves
[41[5]
Protects skin and personal
Body Protection Standard laboratory coat clothing from potential

splashes or spills.

o Protects eyes from airborne
) Safety glasses with side ) )
Eye Protection _ particles or accidental
shields or goggles
splashes.
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Operational Plan: Step-by-Step Handling

A systematic approach to handling Glycine-1-13C,15N ensures both the integrity of the
compound and the safety of laboratory personnel.

o Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all
necessary equipment, including weighing paper, spatulas, and labeled containers, readily
available.

e Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.
e Handling the Compound:

o As Glycine-1-13C,15N is a solid, handle it in a manner that avoids generating dust.

o Use a chemical spatula for transferring the powder.

o If weighing, do so on a clean, designated analytical balance.

o Storage: Store Glycine-1-13C,15N in a tightly sealed container in a cool, dry place, away
from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of Glycine-1-13C,15N and any contaminated materials is crucial for
maintaining a safe laboratory environment and adhering to institutional and local regulations.

o Waste Segregation:

o Collect all waste Glycine-1-13C,15N and any contaminated disposable items (e.g.,
weighing paper, gloves) in a designated, clearly labeled waste container.

o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) department.

o Container Labeling: The waste container should be labeled with the full chemical name
("Glycine-1-13C,15N") and the words "Non-Hazardous Chemical Waste" or as directed by
your institution's EHS guidelines.
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o Storage of Waste: Keep the sealed waste container in a designated, well-ventilated waste
accumulation area within the laboratory.

» Final Disposal: Once the container is full or no longer needed, arrange for its disposal
through your institution's EHS department. Do not dispose of this chemical in the regular

trash or down the drain.

Workflow for Handling and Disposal of Glycine-1-13C,15N
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Workflow for Handling and Disposal of Glycine-1-13C,15N

Preparation
(Clean workspace, gather materials)

Don Personal Protective Equipment
(Gloves, Lab Coat, Safety Glasses)

Handling
(Weighing and Transfer)

Unuse Used/Contaminated
Compound Materials
Storage of Unused Compound Waste Collection
(Tightly sealed, cool, dry place) (Segregate contaminated items)

'

Label Waste Container
(‘'Glycine-1-13C,15N', 'Non-Hazardous")

i

Store Waste Container
(Designated, ventilated area)

Contact EHS for Disposal

Click to download full resolution via product page

Caption: Workflow for handling and disposal of Glycine-1-13C,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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